Cas no 2119729-44-9 (Allyl 3-((3-(benzyloxy)-2-(ethoxycarbonyl)-4-oxopyridin-1(4H)-yl)amino)morpholine-4-carboxylate)

• Product Name: Allyl 3-((3-(benzyloxy)-2-(ethoxycarbonyl)-4-oxopyridin-1(4H)-yl)amino)morpholine-4-carboxylate
• CAS No: 2119729-44-9
• MF: C₂₃H₂₇N₃O₇
• MW: 457.47638630867
• CID: 4637907
• Update Time: 2025-10-31

Allyl 3-((3-(benzyloxy)-2-(ethoxycarbonyl)-4-oxopyridin-1(4H)-yl)amino)morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Allyl 3-((3-(benzyloxy)-2-(ethoxycarbonyl)-4-oxopyridin-1(4H)-yl)amino)morpholine-4-carboxylate
• D72891

• Inchi： 1S/C23H27N3O7/c1-3-13-32-23(29)25-12-14-30-16-19(25)24-26-11-10-18(27)21(20(26)22(28)31-4-2)33-15-17-8-6-5-7-9-17/h3,5-11,19,24H,1,4,12-16H2,2H3
• InChI Key： JQKMUTXOZXKLOU-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OCC=C)C(C1)NN1C=CC(C(=C1C(=O)OCC)OCC1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 789
• XLogP3: 3
• Topological Polar Surface Area: 107

Additional information on Allyl 3-((3-(benzyloxy)-2-(ethoxycarbonyl)-4-oxopyridin-1(4H)-yl)amino)morpholine-4-carboxylate

Introduction to Allyl 3-((3-(benzyloxy)-2-(ethoxycarbonyl)-4-oxopyridin-1(4H)-yl)amino)morpholine-4-carboxylate and Its Significance in Modern Chemical Biology

Allyl 3-((3-(benzyloxy-2-(ethoxycarbonyl-4-oxopyridin-1(4H)-yl)amino)morpholine-4-carboxylate) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, identified by its CAS number 2119729-44-9, represents a pinnacle of molecular design, integrating multiple functional groups to potentially exhibit a wide range of biological activities. The intricate structure of this molecule, characterized by its allyl, benzyloxy, ethoxycarbonyl, and morpholine moieties, positions it as a promising candidate for further exploration in drug discovery and therapeutic development.

The benzyloxy group in the molecular framework of Allyl 3-((3-(benzyloxy)-2-(ethoxycarbonyl)-4-oxopyridin-1(4H)-yl)amino)morpholine-4-carboxylate contributes to the compound's stability and solubility, making it an ideal candidate for various biochemical assays. This feature is particularly crucial in the context of high-throughput screening (HTS) campaigns, where compounds must adhere to stringent physicochemical properties to ensure efficient interaction with biological targets. The presence of the ethoxycarbonyl group further enhances the compound's versatility, allowing for diverse chemical modifications that can fine-tune its pharmacological profile.

In recent years, there has been a surge in interest regarding heterocyclic compounds due to their immense potential in medicinal chemistry. The pyridine core in Allyl 3-((3-(benzyloxy)-2-(ethoxycarbonyl)-4-oxopyridin-1(4H)-yl)amino)morpholine-4-carboxylate is a prime example of such a scaffold, which has been extensively studied for its ability to modulate various biological pathways. Notably, pyridine derivatives have shown promise in the treatment of neurological disorders, infectious diseases, and cancer. The incorporation of additional functional groups into this core structure can lead to novel analogs with enhanced binding affinity and selectivity.

The morpholine ring in this compound adds another layer of complexity, offering potential interactions with biological targets that are not accessible to simpler molecules. Morpholine derivatives are known for their role as bioisosteres, capable of replacing other heterocyclic systems while maintaining or even improving pharmacological activity. This adaptability makes Allyl 3-((3-(benzyloxy)-2-(ethoxycarbonyl)-4-oxopyridin-1(4H)-yl)amino)morpholine-4-carboxylate a valuable tool for medicinal chemists seeking to optimize lead compounds.

Recent advancements in computational chemistry have further accelerated the design and discovery of novel heterocyclic compounds like Allyl 3-((3-(benzyloxy)-2-(ethoxycarbonyl)-4-oxopyridin-1(4H)-yl)amino)morpholine-4-carboxylate. Molecular modeling techniques have enabled researchers to predict the binding modes of these compounds with high precision, thereby streamlining the drug discovery process. By leveraging these tools, scientists can rapidly screen large libraries of molecules and identify those with the greatest potential for therapeutic intervention.

The synthesis of Allyl 3-((3-(benzyloxy)-2-(ethoxycarbonyl)-4-oxopyridin-1(4H)-yl)amino)morpholine-4-carboxylate presents unique challenges due to its complex structure. However, recent innovations in synthetic methodologies have made it possible to construct such molecules with increasing efficiency and yield. For instance, palladium-catalyzed cross-coupling reactions have emerged as powerful tools for introducing new functional groups into heterocyclic frameworks. These reactions offer excellent regioselectivity and functional group tolerance, making them ideal for the synthesis of complex molecules like this one.

The potential applications of Allyl 3-((3-(benzyloxy)-2-(ethoxycarbonyl)-4-oxopyridin-1(4H)-yl)amino)morpholine-4-carboxylate extend beyond traditional pharmaceuticals. Its unique structural features make it a suitable candidate for use in materials science and agrochemicals. For example, the compound's ability to interact with biological targets could be exploited to develop novel pesticides or herbicides that target specific enzymes or receptors in plants or pests.

In conclusion, Allyl 3-((3-(benzyloxy-2-(ethoxycarbonyl-4-oxopyridin-1(4H)-yl)amino)morpholine-4-carboxylate) represents a significant advancement in the field of chemical biology and pharmaceutical research. Its intricate structure and diverse functional groups make it a versatile molecule with broad applications in drug discovery and beyond. As computational chemistry and synthetic methodologies continue to evolve, compounds like this one will play an increasingly important role in developing next-generation therapeutics.